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Compound of Interest

Compound Name: Pentyl carbonotrithioate

Cat. No.: B15420509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a compilation of available data and general safety principles

for a chemical with limited publicly accessible safety information. "Pentyl carbonotrithioate" is

a specialized chemical, and a comprehensive Safety Data Sheet (SDS) with detailed

toxicological and physical hazard data is not readily available. Therefore, this document should

be used as a supplementary resource to a thorough risk assessment conducted by qualified

personnel. All handling and experimental procedures should be performed in accordance with

institutional safety protocols and under the direct supervision of a qualified chemist.

Introduction to Pentyl Carbonotrithioate
Pentyl carbonotrithioate is an organosulfur compound belonging to the trithiocarbonate class

of molecules.[1] These compounds are characterized by a carbon atom double-bonded to one

sulfur atom and single-bonded to two other sulfur atoms. The "pentyl" designation indicates the

presence of a five-carbon alkyl group attached to one of the sulfur atoms. Its primary

application is in polymer chemistry, specifically as a chain transfer agent in Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization.[1] This technique allows for the synthesis

of polymers with controlled molecular weights and narrow molecular weight distributions.[1]

Physicochemical Properties
Quantitative physical and chemical data for pentyl carbonotrithioate are not well-documented

in publicly available literature. However, some properties of the parent carbonotrithioate ion are
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available.

Property Value Source

Molecular Weight 108.2 g/mol PubChem

Monoisotopic Mass 107.91621352 Da PubChem

Note: These values are for the carbonotrithioate anion (CS3)2- and do not include the pentyl

group.

Hazard Identification and Safety Precautions
Due to the lack of a specific Safety Data Sheet for pentyl carbonotrithioate, a comprehensive

hazard profile is unavailable. However, based on the general reactivity of trithiocarbonates and

data from structurally related compounds, the following potential hazards and safety

precautions should be considered.

General Safety and Handling Workflow
The following diagram outlines a general workflow for the safe handling of pentyl
carbonotrithioate.
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Figure 1: General workflow for the safe handling of pentyl carbonotrithioate.
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Personal Protective Equipment (PPE)
Based on the handling recommendations for a similar compound, O-Pentyl S-(2-propen-1-yl)

carbonodithioate, the following PPE is recommended[2]:

Equipment Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).

Skin Protection

Wear fire/flame resistant and impervious

clothing. Chemical-resistant gloves (e.g., nitrile)

should be worn.

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.

First-Aid Measures
The following first-aid measures are based on general laboratory safety and information for

related compounds[2]:

Exposure Route First-Aid Procedure

Inhalation Move the victim into fresh air.

Skin Contact
Take off contaminated clothing immediately.

Wash with plenty of water.

Eye Contact Rinse with pure water for at least 15 minutes.

Ingestion Rinse mouth with water.

In all cases of exposure, seek medical attention.

Experimental Protocols: Synthesis of Alkyl
Trithiocarbonates
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A specific, detailed protocol for the synthesis of pentyl carbonotrithioate is not readily

available in the reviewed literature. However, a general method for the synthesis of alkyl aryl

trithiocarbonates can be adapted. One common method involves the reaction of an alkyl halide

with carbon disulfide in the presence of a base.[1]

General Synthesis Pathway
The following diagram illustrates a generalized synthetic pathway for alkyl trithiocarbonates.
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(e.g., DMF, THF)
Carbon Disulfide
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Pentyl Carbonotrithioate
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Figure 2: Generalized synthetic pathway for pentyl carbonotrithioate.

Example Experimental Procedure (Adapted)
The following is a generalized procedure and should be optimized for the specific synthesis of

pentyl carbonotrithioate.

Preparation of Reactants: Prepare a solution of pentyl halide (e.g., pentyl bromide) in a

suitable solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

Reaction with Carbon Disulfide: In a separate reaction vessel, dissolve a base (e.g.,

potassium hydroxide) in the chosen solvent and cool the mixture in an ice bath. Slowly add

carbon disulfide to this solution while stirring.
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Nucleophilic Substitution: Add the pentyl halide solution dropwise to the reaction mixture

containing the carbonotrithioate salt. The reaction is typically carried out at a controlled

temperature.

Workup and Purification: After the reaction is complete, the mixture is typically quenched with

water and extracted with an organic solvent. The organic layer is then washed, dried, and the

solvent is removed under reduced pressure. The crude product may be purified by column

chromatography.

Fire-Fighting Measures
For related sulfur-containing organic compounds, the following fire-fighting measures are

recommended[2]:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: The combustion of sulfur-containing compounds may produce toxic sulfur

oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Disposal: Dispose of waste materials in accordance with all applicable federal, state, and

local regulations.

This guide provides a starting point for the safe handling and use of pentyl carbonotrithioate.

Due to the limited availability of specific data, a cautious and conservative approach to safety is

paramount. Always consult with your institution's environmental health and safety department

before beginning any work with this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Pentyl carbonotrithioate (EVT-15556201) | 113099-70-0 [evitachem.com]

2. O-Pentyl S-(2-propen-1-yl) carbonodithioate SDS, 2956-12-9 Safety Data Sheets -
ECHEMI [echemi.com]

To cite this document: BenchChem. [Navigating the Synthesis and Handling of Pentyl
Carbonotrithioate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15420509#safety-precautions-and-handling-of-
pentyl-carbonotrithioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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